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Compound of Interest

Compound Name: 1,1,2-Trichloroethane

Cat. No.: B165190 Get Quote

Essential protocols for the safe handling, storage, and disposal of 1,1,2-Trichloroethane are

critical for ensuring laboratory safety and regulatory compliance. This guide provides

immediate, actionable information for researchers, scientists, and drug development

professionals.

1,1,2-Trichloroethane is a colorless, sweet-smelling liquid utilized as a solvent and chemical

intermediate.[1] However, it poses significant health risks, including irritation to the skin, eyes,

and respiratory system.[1][2][3] It is also suspected of causing cancer.[4][5] Therefore, strict

adherence to safety protocols is paramount.

Personal Protective Equipment (PPE)
The appropriate selection and use of PPE are the first line of defense against exposure to

1,1,2-Trichloroethane. Below is a summary of recommended PPE.
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PPE Category Specification Rationale

Hand Protection

Wear appropriate chemical-

resistant gloves.[4] Viton™ is a

recommended material.[1]

Prevents skin contact, which

can cause irritation and

absorption of the chemical.[1]

Eye and Face Protection
Wear splash-resistant safety

goggles with a faceshield.

Protects against splashes that

can cause serious eye

irritation.[4]

Skin and Body Protection

Wear appropriate chemical-

resistant clothing to prevent

skin exposure.[6]

Recommended materials

include Tychem® CSM, BR,

and TK.[1]

Minimizes the risk of skin

contact and contamination of

personal clothing.[1][6]

Respiratory Protection

A NIOSH-approved respirator

is required. The specific type

depends on the potential

exposure concentration.

Options include an air-purifying

respirator with an organic

vapor canister or a supplied-air

respirator. For concentrations

above the NIOSH REL, a self-

contained breathing apparatus

(SCBA) is necessary.[3]

Protects against inhalation of

harmful vapors, which can

irritate the respiratory tract and

cause systemic toxic effects.[1]

[4]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 1,1,2-Trichloroethane is essential to maintain a safe

laboratory environment.

Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[4]
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Ensure that an emergency eye wash fountain and quick drench shower are immediately

accessible.[2]

Remove all sources of ignition, as 1,1,2-Trichloroethane has a slight fire hazard.[6]

Handling the Chemical:

Avoid all personal contact, including inhalation and skin and eye contact.[6]

Do not eat, drink, or smoke in areas where 1,1,2-Trichloroethane is handled.[4]

Use explosion-proof equipment if there is a risk of vapor accumulation.[7]

Storage:

Store in a cool, dry, well-ventilated area away from heat and ignition sources.

Keep containers tightly closed.[4]

Store separately from incompatible substances such as strong oxidizers, strong caustics,

and chemically-active metals (e.g., aluminum, magnesium, sodium, potassium).[2] Do not

use aluminum or galvanized containers.[6]

Spill and Emergency Procedures
In the event of a spill or exposure, immediate and correct action is crucial.

Small Spills: Absorb with sand or other non-combustible material and place in a suitable

container for disposal.

Large Spills: Evacuate the area and deny entry. Dike the spill for later disposal.

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and large amounts of water for at least 15-20 minutes.

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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Inhalation: Move the affected person to fresh air. If breathing has stopped, provide artificial

respiration.[4]

Ingestion: Do NOT induce vomiting. If the person is conscious, give 1 or 2 glasses of water

to dilute the chemical.[8] Seek immediate medical attention.

Disposal Plan
1,1,2-Trichloroethane is classified as a hazardous waste and must be disposed of according

to strict regulations.

Waste Identification: This chemical is listed by the EPA as a hazardous waste with the

number U227.

Disposal Method: Dispose of contents and container in accordance with all local, regional,

national, and international regulations.[5] Approved disposal methods typically include

incineration at a licensed hazardous waste facility.[9] Do not allow the product to reach the

sewage system.[5]

Container Disposal: Puncture and destroy containers to prevent reuse before disposal at an

authorized landfill.[6]

Operational Workflow for Handling 1,1,2-Trichloroethane
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Caption: Logical workflow for the safe handling of 1,1,2-Trichloroethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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